Cas no 94530-07-1 (1,4,7,10-Tetraazacyclododecane, 1,4,7-tris[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,4,7,10-Tetraazacyclododecane, 1,4,7-tris[(4-methylphenyl)sulfonyl]-
• CAS No: 94530-07-1
• MF: C₂₉H₃₈N₄O₆S₃
• MW: 634.830223560333
• MDL: MFCD27501025
• CID: 752257
• PubChem ID: 386072
• Update Time: 2025-04-19

1,4,7,10-Tetraazacyclododecane, 1,4,7-tris[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane, 1,4,7-tris[(4-methylphenyl)sulfonyl]-
• 1,4,7-tris-(4-methylphenyl)sulfonyl-1,4,7,10-tetrazacyclododecane
• 1,4,7-Tritosyl-1,4,7,10-tetraazacyclododecane
• NCI60_027718
• DTXSID60327700
• 4,7,10-tris(p-toluenesulfonyl)-1,4,7,10-tetraazacyclododecane
• 1,4,7-TRIS(4-METHYLBENZENESULFONYL)-1,4,7,10-TETRAAZACYCLODODECANE
• NSC-677645
• MFCD27501025
• A859348
• CS3174
• 1,4,7-Tris((4-methylphenyl)sulfonyl)-1,4,7,10-tetraazacyclododecane
• AKOS024462484
• CHEMBL1982221
• 1,4,7-tris(p-tolylsulfonyl)-1,4,7,10-tetrazacyclododecane
• DSXJEODHPCMQEG-UHFFFAOYSA-N
• 4,7,10-tris(p-toluenesulfonyl)-1,4,7,10-tetraazacyclododecane;
• 94530-07-1
• SCHEMBL6013980
• NSC677645

• MDL： MFCD27501025
• Inchi： 1S/C29H38N4O6S3/c1-24-4-10-27(11-5-24)40(34,35)31-18-16-30-17-19-32(41(36,37)28-12-6-25(2)7-13-28)21-23-33(22-20-31)42(38,39)29-14-8-26(3)9-15-29/h4-15,30H,16-23H2,1-3H3
• InChI Key： DSXJEODHPCMQEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CCNCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 634.195
• Monoisotopic Mass: 634.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149A^2
• XLogP3: 3.2